Cas no 1423026-69-0 (3-amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride)
3-amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-3-phenyl-N-[1-(thiophen-2-yl)ethyl]propanamide hydrochloride
- 3-amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride
-
- Inchi: 1S/C15H18N2OS.ClH/c1-11(14-8-5-9-19-14)17-15(18)10-13(16)12-6-3-2-4-7-12;/h2-9,11,13H,10,16H2,1H3,(H,17,18);1H
- InChI Key: GDBMCLMPJHIGGT-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)(N)CC(=O)NC(C1SC=CC=1)C.Cl
3-amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-117334-0.05g |
3-amino-3-phenyl-N-[1-(thiophen-2-yl)ethyl]propanamide hydrochloride |
1423026-69-0 | 91% | 0.05g |
$218.0 | 2023-05-24 | |
| Enamine | EN300-117334-0.1g |
3-amino-3-phenyl-N-[1-(thiophen-2-yl)ethyl]propanamide hydrochloride |
1423026-69-0 | 91% | 0.1g |
$326.0 | 2023-05-24 | |
| Enamine | EN300-117334-0.25g |
3-amino-3-phenyl-N-[1-(thiophen-2-yl)ethyl]propanamide hydrochloride |
1423026-69-0 | 91% | 0.25g |
$466.0 | 2023-05-24 | |
| Enamine | EN300-117334-0.5g |
3-amino-3-phenyl-N-[1-(thiophen-2-yl)ethyl]propanamide hydrochloride |
1423026-69-0 | 91% | 0.5g |
$735.0 | 2023-05-24 | |
| Enamine | EN300-117334-1.0g |
3-amino-3-phenyl-N-[1-(thiophen-2-yl)ethyl]propanamide hydrochloride |
1423026-69-0 | 91% | 1g |
$943.0 | 2023-05-24 | |
| Enamine | EN300-117334-2.5g |
3-amino-3-phenyl-N-[1-(thiophen-2-yl)ethyl]propanamide hydrochloride |
1423026-69-0 | 91% | 2.5g |
$1848.0 | 2023-05-24 | |
| Enamine | EN300-117334-5.0g |
3-amino-3-phenyl-N-[1-(thiophen-2-yl)ethyl]propanamide hydrochloride |
1423026-69-0 | 91% | 5g |
$2732.0 | 2023-05-24 | |
| Enamine | EN300-117334-10.0g |
3-amino-3-phenyl-N-[1-(thiophen-2-yl)ethyl]propanamide hydrochloride |
1423026-69-0 | 91% | 10g |
$4052.0 | 2023-05-24 | |
| Enamine | EN300-117334-50mg |
3-amino-3-phenyl-N-[1-(thiophen-2-yl)ethyl]propanamide hydrochloride |
1423026-69-0 | 91.0% | 50mg |
$218.0 | 2023-10-03 | |
| Enamine | EN300-117334-100mg |
3-amino-3-phenyl-N-[1-(thiophen-2-yl)ethyl]propanamide hydrochloride |
1423026-69-0 | 91.0% | 100mg |
$326.0 | 2023-10-03 |
3-amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride Related Literature
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 3-amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride
3-Amino-3-Phenyl-N-1-(Thiophen-2-yl)ethylpropanamide Hydrochloride (CAS No. 1423026-69-0): An Overview
3-Amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride (CAS No. 1423026-69-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its complex molecular structure, which includes an amino group, a phenyl ring, and a thiophene moiety. The presence of these functional groups endows the compound with a range of biological activities, making it a valuable candidate for various pharmaceutical research and development endeavors.
The chemical structure of 3-amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride is defined by its molecular formula C15H18N2O·HCl, with a molecular weight of approximately 284.8 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of an amino acid derivative with a thiophene-containing reagent, followed by the formation of the hydrochloride salt. The synthetic route is highly optimized to ensure high yields and purity, which are crucial for its use in pharmaceutical applications.
Recent studies have highlighted the potential therapeutic applications of 3-amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride. One notable area of research is its activity as a modulator of ion channels, particularly those involved in pain signaling pathways. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent analgesic effects by selectively targeting voltage-gated sodium channels (Nav1.7), which are known to play a critical role in nociception. This finding suggests that 3-amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride could be developed into a novel analgesic agent for the treatment of chronic pain conditions.
In addition to its analgesic properties, 3-amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride has also shown promise in the field of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. The mechanism by which it achieves this effect is thought to involve its ability to stabilize protein-protein interactions and prevent the formation of toxic aggregates. These findings open up new avenues for the development of therapeutic strategies aimed at slowing or halting the progression of neurodegenerative disorders.
The pharmacokinetic properties of 3-amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride have been extensively studied to assess its suitability for clinical use. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicity studies have demonstrated that 3-amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
The potential applications of 3-amino-3-phenyl-N-1-(thiophen-2-y l)ethylpropanamide hydrochloride extend beyond pain management and neurodegenerative diseases. Ongoing research is exploring its efficacy in other therapeutic areas, such as inflammation and cancer. For instance, preliminary studies have indicated that this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, there is growing interest in evaluating its potential as an anticancer agent due to its ability to induce apoptosis in certain cancer cell lines.
In conclusion, 3-amino-3-p henyl-N -1-(thiophen -2 -y l)ethylpropanamide hydrochloride (CAS No. 1423026 -69 -0 ) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigations. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.
1423026-69-0 (3-amino-3-phenyl-N-1-(thiophen-2-yl)ethylpropanamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)